(Z)-2-benzamido-3-(4-hydroxyphenyl)acrylic acid

• IUPAC Name: (Z)-2-benzamido-3-(4-hydroxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C16H13NO4/c18-13-8-6-11(7-9-13)10-14(16(20)21)17-15(19)12-4-2-1-3-5-12/h1-10,18H,(H,17,19)(H,20,21)/b14-10-
• InChI Key: IPDDFWVUGXISJN-UVTDQMKNSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)O)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)N/C(=C\C2=CC=C(C=C2)O)/C(=O)O
• Molecular Formula: C16H13NO4
• Molecular Weight: 283.28 g/mol

Description

(Z)-2-benzamido-3-(4-hydroxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C16H13NO4 and its molecular weight is 283.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Reaction Mechanisms : Research has explored novel reactions and mechanisms in the synthesis of related acrylic acid derivatives. For instance, a study on the synthesis of 3-(4-methoxyphenylazo)acrylic acid involved using 4-methoxylphenylhydrazine hydrochloride as a starting material, leading to novel reaction pathways influenced by the substituents on the benzene ring (Liu et al., 2009).

• Corrosion Inhibition : Acrylamide derivatives, such as 2-cyano-N-(4-hydroxyphenyl)-3-(4-methoxyphenyl)acrylamide, have been studied for their effectiveness as corrosion inhibitors. These compounds showed significant inhibition for copper in nitric acid solutions, suggesting their potential application in material protection (Abu-Rayyan et al., 2022).

• Functional Polymers : Studies have synthesized and characterized surface-active benzotriazoles with reactive hydroxyl and carboxyl groups, useful in ultraviolet stabilization. These compounds have applications in polymer industries and material sciences (Stoeber et al., 2000).

• Liquid Crystal Polymers : Research has been conducted on liquid crystalline side chain polymers consisting of acrylate and 2(S)-[2(S)-methylbutoxy]propionate. These polymers exhibit phases like S*c and SA, with potential applications in display technologies and materials engineering (Tsai et al., 1994).

• Hydrogels and Biomedical Applications : Poly vinyl alcohol/acrylic acid hydrogels modified with amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, have shown increased swelling and thermal stability. These hydrogels have potential applications in medical fields due to their promising biological activities (Aly & El-Mohdy, 2015).

• Antioxidant Activity : Novel tailor-made polymer conjugates containing antioxidant moieties, like 2-benzamido-3-(3,5-di-tert-butyl-4-hydroxyphenyl)acrylate, have been synthesized. These conjugates exhibit compelling properties for biomedical applications due to their antioxidant activity and thermosensitive properties (Sergeeva et al., 2014).

• Biological Activity : Studies on ether and ester derivatives of trans-ferulic acid, including compounds with structures like (E)-3-(4-hydroxy-3-methoxyphenyl)acrylic acid, have shown significant biological activities. These include antioxidant properties and inhibition of cell growth in tumor cell lines (Obregón-Mendoza et al., 2018).